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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium
di(isobutyl)dithiophosphinate (DTPINa) as a highly selective collector in the flotation of
copper sulfide ores. The information is intended for researchers and scientists in the field of
mineral processing and metallurgy.

Introduction

Sodium di(isobutyl)dithiophosphinate is an effective collector for the flotation of copper
sulfide minerals, particularly chalcopyrite.[1][2] It demonstrates high selectivity against iron
sulfides like pyrite, a common gangue mineral in copper ores.[2][3] This selectivity is crucial for
producing high-grade copper concentrates and minimizing the economic and environmental
costs associated with smelting pyrite-rich concentrates.[4] DTPINa is known for its strong
collecting power and its ability to form stable hydrophobic layers on the surface of copper
sulfide minerals, facilitating their attachment to air bubbles in the flotation process.[2][3] Its
mechanism of action is believed to be chemical adsorption, where the dithiophosphinate group
chemically bonds with the copper ions on the mineral surface.[2][3][5]

Key Applications
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o Selective flotation of chalcopyrite from pyrite: DTPINa shows a strong affinity for chalcopyrite

while having a minimal collecting effect on pyrite, especially in a controlled pH range.[2][3][4]

» Flotation of complex and polymetallic sulfide ores: It is effective in recovering valuable

minerals from complex ores containing copper, lead, and zinc sulfides.[1][6]

e Recovery of precious metals: DTPINa can also be used to improve the recovery of precious

metals such as gold and silver that are often associated with copper sulfide ores.[7]

Quantitative Data Presentation

The following tables summarize the performance of sodium di(isobutyl)dithiophosphinate in

single mineral flotation experiments.

Table 1: Chalcopyrite vs. Pyrite Flotation with DTPINa

] Collector
Mineral pH Recovery (%) Source
Dosage (mgI/L)
Chalcopyrite 12 8 96.2 [2][3]
Pyrite 12 8 13.5 [2][3]
Table 2: Galena vs. Sphalerite Flotation with DTPINa
. Collector
Mineral pH Recovery (%) Source
Dosage (mgI/L)
Galena 50 11 91.7 [2][3]
Sphalerite 50 11 16.9 [2][3]

Experimental Protocols

This section outlines a general protocol for conducting a laboratory-scale flotation experiment

to evaluate the effectiveness of sodium di(isobutyl)dithiophosphinate.

1. Ore Preparation and Grinding
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Obtain a representative sample of the copper sulfide ore.

Crush the ore to a suitable size (e.g., -10 mesh).

Grind the crushed ore in a ball mill to achieve a target particle size distribution, typically 80%
passing 75 um. The grinding is usually done in a slurry with a specific solids concentration
(e.g., 50-65% wiw).

. Pulp Preparation and Conditioning

Transfer the ground ore slurry to a flotation cell.

Dilute the slurry with water to the desired pulp density for flotation (e.g., 25-35% solids).

Adjust the pH of the pulp to the target level using a suitable regulator (e.g., lime or sodium
hydroxide). For chalcopyrite flotation with DTPINa, a pH of 8 is often optimal.[2][3]

Add the sodium di(isobutyl)dithiophosphinate collector solution of a known concentration
to the pulp. The dosage will depend on the ore characteristics but a starting point could be
12 mg/L.[2][3]

Condition the pulp with the collector for a specific period (e.g., 3-5 minutes) to allow for the
adsorption of the collector onto the mineral surfaces.

. Flotation

Add a frother (e.g., Methyl Isobutyl Carbinol - MIBC) to the pulp and condition for a shorter
period (e.g., 1-2 minutes).

Introduce air into the flotation cell to generate bubbles.

Collect the froth, which is enriched with the hydrophobic copper sulfide minerals, for a set
period (e.g., 5-15 minutes).

The collected froth is the concentrate, and the remaining slurry in the cell is the tailings.

. Analysis
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« Filter, dry, and weigh the concentrate and tailings.

» Assay the feed, concentrate, and tailings samples for their copper content and other
elements of interest using appropriate analytical techniques (e.g., Atomic Absorption
Spectroscopy or X-Ray Fluorescence).

o Calculate the recovery and grade of copper in the concentrate to evaluate the flotation
performance.
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Caption: Experimental workflow for copper sulfide flotation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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